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Abstract
Isovaline (2-amino-2-methylbutanoic acid) is a non-proteinogenic, α,α-disubstituted amino acid

of significant interest in astrobiology, pharmacology, and peptide chemistry. Unlike most amino

acids found in terrestrial biology, isovaline possesses a quaternary α-carbon, which imparts a

high resistance to racemization. It is famously found in carbonaceous chondrite meteorites,

often with a significant enantiomeric excess of the L-form, providing clues to the prebiotic

origins of homochirality on Earth.[1][2][3] Furthermore, isovaline enantiomers exhibit notable

pharmacological activities, including peripherally restricted analgesia and anticonvulsant

properties, making them promising candidates for drug development.[3][4][5] This guide

provides a comprehensive technical overview of the D- and L-enantiomers of isovaline,

detailing their physicochemical properties, biological activities, analytical protocols, and

mechanisms of action.

Physicochemical Properties
Isovaline's two enantiomers, D-(-)-Isovaline (R-configuration) and L-(+)-Isovaline (S-

configuration), share identical physical properties except for their interaction with plane-
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polarized light.[6] Its structure, featuring a methyl and an ethyl group on the α-carbon, prevents

racemization under conditions that would typically affect α-hydrogen amino acids.[2]

Property D-(-)-Isovaline L-(+)-Isovaline Reference(s)

Synonyms
(R)-2-Amino-2-

methylbutanoic acid

(S)-2-Amino-2-

methylbutanoic acid
[3]

CAS Number 3059-97-0 595-40-4 [3]

Molecular Formula C₅H₁₁NO₂ C₅H₁₁NO₂ [7][8][9]

Molecular Weight 117.15 g/mol 117.15 g/mol [7][8][9][10]

Appearance
White crystalline

powder or needles

White crystalline

powder
[7][9][11]

Melting Point 276-278 °C ~289 °C (estimate) [7][9]

Specific Rotation [α]
-9.4° (c=5 in H₂O at

25°C)

+11.13° (c=5 in H₂O

at 25°C)
[7][9]

pKa (Predicted) 2.38 ± 0.10 2.38 ± 0.10 [7][9][11]

Solubility Freely soluble in water
Soluble in water (100

mg/mL)
[7][12]

Biological and Pharmacological Activity
Both enantiomers of isovaline have demonstrated significant biological activity, particularly in

the nervous system. A key feature is their inability to cross the blood-brain barrier, which

restricts their action to the peripheral nervous system and avoids central side effects like

sedation.[3][4]

Analgesic Activity
Racemic isovaline and its individual enantiomers produce analgesia in various mouse models

of pain.[4][13] This effect is particularly relevant for persistent pain states.

Mechanism of Action: The analgesic effect is primarily mediated by the activation of

peripheral γ-aminobutyric acid type B (GABA-B) receptors.[3][4] Activation of these G-protein
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coupled receptors leads to the opening of inwardly rectifying K+ channels, hyperpolarizing

the neuron and inhibiting nociceptive signaling.[1][14] The antiallodynic effects of isovaline

can be blocked by GABA-B antagonists and potentiated by GABA-B modulators.[4]

However, some studies using recombinant or cultured neuron preparations have not

observed direct activation of GABA-B receptor-coupled potassium currents by R-isovaline,

suggesting the mechanism may be complex or involve receptor subtypes with different

signaling properties.[1][15]

Efficacy: In the formalin paw test in mice, intravenous administration of racemic (RS)-

isovaline dose-dependently reduces phase II (inflammatory) pain responses.[13]

Compound Assay Efficacy (ED₅₀) Animal Model Reference(s)

RS-Isovaline
Formalin Paw

Test (Phase II)
66 mg/kg (IV)

Female CD-1

Mice
[13]

Anticonvulsant Activity
Racemic isovaline exhibits anticonvulsant properties in in vitro models of seizure.[5]

Mechanism of Action: Isovaline's anticonvulsant effect is attributed to an increase in the

spontaneous activity of inhibitory interneurons in the hippocampus, without directly affecting

pyramidal neurons.[5] This enhancement of inhibitory tone helps to suppress seizure-like

events.

Efficacy: In rat hippocampal slices, isovaline significantly reduces the amplitude and duration

of seizure-like events induced by chemical convulsants.
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Compound Assay
Concentrati
on

Effect Model
Reference(s
)

RS-Isovaline

Low Mg²⁺ /

High K⁺

Seizure

Model

250 µM

57.0%

reduction in

seizure

amplitude &

duration

Rat

Hippocampal

Slices

[5]

RS-Isovaline

4-

Aminopyridin

e (4-AP)

Seizure

Model

250 µM

Attenuation of

seizure-like

events

Rat

Hippocampal

Slices

[5]

Mandatory Visualizations
Signaling Pathway: Proposed Analgesic Mechanism

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21906050/
https://pubmed.ncbi.nlm.nih.gov/21906050/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane
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B1

B2
G-Protein

α

βγ

Activates

K+ Channel
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K+
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Hyperpolarization
(Inhibition of Nociception)
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Sample Preparation
(e.g., Meteorite Extraction,

Biological Fluid)

Pre-column Derivatization
with OPA/N-acetyl-L-cysteine (NAC)

in borate buffer (pH ~10)

Injection into HPLC System

Chromatographic Separation
(Reversed-Phase C18 Column)

Fluorescence Detection
(Formation of fluorescent
diastereomeric isoindoles)

Data Analysis
(Peak Integration & Quantification

of D and L enantiomers)
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Racemic Isovaline
(50% D-Isovaline / 50% L-Isovaline)

Add Chiral Resolving Agent
(e.g., Pure L-(+)-Tartaric Acid)

Formation of Diastereomeric Salts
- (D-Isovaline)-(L-Tartrate)
- (L-Isovaline)-(L-Tartrate)

Separation by Physical Means
(e.g., Fractional Crystallization)

due to different solubilities

Isolated (D-Iva)-(L-Tar) Salt

Less Soluble

Isolated (L-Iva)-(L-Tar) Salt

More Soluble

Recover D-Isovaline
(e.g., Neutralization with base)

Recover L-Isovaline
(e.g., Neutralization with base)

Pure D-Isovaline Pure L-Isovaline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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